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Introduction

The success of human islet transplantation for the treatment of type 1 diabetes is often
hampered by the significant loss of islet mass and viability during the period between isolation
and transplantation. Prolonged culture, while sometimes necessary for logistical reasons or to
implement pre-transplantation strategies, can exacerbate this issue. EP1013, a broad-
spectrum and selective caspase inhibitor, presents a promising therapeutic strategy to mitigate
these challenges. By inhibiting caspase-mediated apoptosis, EP1013 has been shown to
improve the yield and viability of human islets during extended in vitro culture, thereby
preserving a greater functional islet mass for transplantation.[1][2]

These application notes provide a summary of the key findings related to the use of EP1013 in
human islet culture and detailed protocols for its application and the subsequent assessment of
islet quality and function.
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The addition of EP1013 to the culture medium has demonstrated a consistent and significant
improvement in the recovery and viability of human islets after prolonged culture periods. The
following tables summarize the quantitative data from studies evaluating the efficacy of
EP1013.

Table 1: Effect of EP1013 on Human Islet Yield After Prolonged Culture (72-96 hours)

Islet Yield Range (% of

Treatment Group Initial Islet Quantity (%) L .
initial quantity)

EP1013 (100 pumol/l) 100 58 - 100

Vehicle Control 100 40 - 76

Data compiled from studies where human islets were cultured for 72-96 hours.[1]

Table 2: Viability of Human Islets Following Prolonged Culture with EP1013

Treatment Group Culture Duration (hours) Viability (%)
Significantly Increased vs.
EP1013 (100 pmol/l) 72-96
Control
Vehicle Control 72 - 96 Baseline

Qualitative representation of data indicating a significant increase in viability with EP1013
treatment as assessed by staining methods.[1]

Signaling Pathway of EP1013 Action

EP1013 is identified as a broad-spectrum caspase selective inhibitor.[1][2] Caspases are a
family of cysteine proteases that play a central role in the execution phase of apoptosis
(programmed cell death). Islet isolation and in vitro culture are stressful events that can trigger
apoptotic pathways, leading to beta-cell loss. EP1013 acts by binding to and inhibiting the
activity of various caspases, thereby blocking the downstream signaling cascade that leads to
cell death. This results in the preservation of islet cells that would otherwise be lost during
culture.
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Figure 1: Mechanism of EP1013 in preventing islet apoptosis.

Experimental Protocols

The following are detailed methodologies for the culture of human islets with EP1013 and
subsequent assessment of their yield, viability, and function.
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Protocol 1: Prolonged Culture of Human Islets with
EP1013

This protocol describes the supplementation of culture medium with EP1013 to enhance islet
survival.

Materials:

Isolated human islets

e CMRL-1066 culture medium (or other standard islet culture medium)

o Fetal Bovine Serum (FBS)

¢ Penicillin-Streptomycin solution

o EP1013 (N-benzyloxycabonyl-Val-Asp-fluoromethyl ketone [zZVD-FMK])
e Dimethyl sulfoxide (DMSO, for EP1013 stock solution)

» Sterile, non-treated petri dishes or flasks

e Humidified incubator (37°C, 5% CO2)

Procedure:

o Prepare Complete Culture Medium: Prepare the desired volume of culture medium (e.g.,
CMRL-1066) supplemented with 10% FBS and 1% Penicillin-Streptomycin.

e Prepare EP1013 Stock Solution: Dissolve EP1013 in DMSO to create a concentrated stock
solution. The final concentration of DMSO in the culture medium should be kept to a
minimum (e.g., <0.1%).

o Prepare EP1013-supplemented Medium: On the day of use, dilute the EP1013 stock solution
into the complete culture medium to a final concentration of 100 umol/l. Prepare a vehicle
control medium containing the same final concentration of DMSO without EP1013.
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« Islet Culture: a. Upon receipt, gently wash the isolated human islets with culture medium. b.
Resuspend the islets in either the EP1013-supplemented medium or the vehicle control
medium. c. Plate the islets in sterile, non-treated dishes or flasks at an appropriate density to
prevent overcrowding. d. Culture the islets for 72 to 96 hours in a humidified incubator at
37°C with 5% CO2.[1]

o Medium Change (Optional): If culturing for longer periods, a partial medium change can be
performed every 48-72 hours.

e Harvesting Islets: After the culture period, gently collect the islets for subsequent analysis of
yield, viability, and function.
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Figure 2: Experimental workflow for culturing human islets with EP1013.

Protocol 2: Assessment of Islet Yield and Viability
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This protocol details the use of dithizone (DTZ) staining for the quantification of islet yield and a
general method for viability assessment.

Materials:
e Cultured human islets

» Dithizone (DTZ) stock solution (e.g., 50 mg in 10 mL DMSO, brought to 50 mL with DPBS
and filtered)[3]

o DPBS (Dulbecco's Phosphate-Buffered Saline)

e Microscope with a calibrated eyepiece reticle

e Counting dish with grid

 Viability stains (e.g., FDA/PI - Fluorescein diacetate/Propidium iodide)
Procedure for Islet Yield (Islet Equivalents - IEQ):

o Sample Preparation: After culture, collect the entire islet preparation and resuspend it in a
known volume of medium. Ensure the islets are well-mixed before sampling.

o Staining: Take a representative aliquot (e.g., 100-200 uL) of the islet suspension and add a
few drops of DTZ solution. Incubate for 1-2 minutes at room temperature.[3] Islets will stain
red, while exocrine tissue remains unstained.[3][4]

o Counting: a. Transfer the stained sample to a counting dish with a grid. b. Under a
microscope at low magnification (e.g., 40x), count the number of islets in different size
categories (e.g., 50-100 um, 101-150 pm, etc.) using the eyepiece reticle. c. Repeat the
counting for at least two separate aliquots to ensure accuracy.

o |EQ Calculation: Convert the number of islets in each size category to IEQs using
established conversion factors. One IEQ is equivalent to a single islet with a diameter of 150
um.[4][5] The total IEQ is the sum of the IEQs from all size categories, adjusted for the total
volume of the islet preparation.[4]
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 Yield Calculation: Express the final IEQ as a percentage of the initial IEQ before culture to
determine the yield.

Procedure for Islet Viability:

e Staining: Take a small sample of the cultured islets and incubate with a combination of
viability stains such as FDA (stains viable cells green) and PI (stains non-viable cells red).

e Imaging: Visualize the stained islets using a fluorescence microscope.

o Quantification: Assess the percentage of viable (green) versus non-viable (red) cells within
the islets. This can be done qualitatively or quantitatively using image analysis software.

Protocol 3: Glucose-Stimulated Insulin Secretion (GSIS)
Assay

This protocol provides a method to assess the functional competency of the cultured islets.
Materials:

e Cultured human islets

o Krebs-Ringer Bicarbonate Buffer (KRBH)

e Low glucose KRBH (e.g., 2.8 mM glucose)

e High glucose KRBH (e.g., 16.7 mM glucose)

e Eppendorf tubes

o Humidified incubator (37°C, 5% CO2)

e Insulin ELISA kit

Procedure:

« Islet Preparation: Hand-pick a known number of similarly sized islets (e.g., 15 islets per
replicate) and place them in a culture dish.[6]
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e Pre-incubation: a. Pre-incubate the islets in low glucose KRBH for 1 hour at 37°C to allow
them to equilibrate and establish a basal insulin secretion rate.[6]

o Basal Secretion: a. Transfer the islets to Eppendorf tubes containing fresh low glucose
KRBH (e.g., 500 pL).[6] b. Incubate for 1 hour at 37°C.[6] c. At the end of the incubation,
carefully collect the supernatant (this contains the basal insulin secretion) and store it at
-20°C for later analysis.[6][7]

o Stimulated Secretion: a. Add high glucose KRBH (e.g., 500 pL) to the islets in the same
tubes.[7] b. Incubate for 1 hour at 37°C.[7] c. Collect the supernatant (this contains the
glucose-stimulated insulin secretion) and store it at -20°C.[7]

 Insulin Measurement: Quantify the insulin concentration in the collected supernatants using
a human insulin ELISA kit according to the manufacturer's instructions.

o Data Analysis: Calculate the stimulation index by dividing the insulin concentration from the
high glucose condition by the insulin concentration from the low glucose condition. A higher
stimulation index indicates better islet function.

Conclusion

The use of the caspase inhibitor EP1013 at a concentration of 100 pmol/I during prolonged
culture (72-96 hours) is an effective strategy to significantly improve the yield and viability of
human islets.[1] By inhibiting apoptosis, EP1013 helps to preserve a larger and healthier islet
population for subsequent applications, such as transplantation or in vitro drug screening. The
protocols provided herein offer a framework for implementing this technique and for rigorously
assessing the quality and function of the treated islets. Researchers and professionals in the
field of islet biology and diabetes therapeutics are encouraged to consider this approach to
maximize the utility of scarce human islet resources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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